4-(2-Acetyl-3-oxo-1-butenyl)benzonitrile

• CAS No.: 81764-99-0
• Molecular Formula: C13H11NO2
• Molecular Weight: 213.23 g/mol
• IUPAC Name: 4-(2-acetyl-3-oxobut-1-enyl)benzonitrile
• InChI: InChI=1S/C13H11NO2/c1-9(15)13(10(2)16)7-11-3-5-12(8-14)6-4-11/h3-7H,1-2H3
• InChI Key: WMUQCKSADOZOCX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(=CC1=CC=C(C=C1)C#N)C(=O)C

Description

4-(2-Acetyl-3-oxo-1-butenyl)benzonitrile is a useful research compound. Its molecular formula is C13H11NO2 and its molecular weight is 213.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 4-cyanobenzonitrile (20 g, 0.15 mol), 2,4-pentanedione (17 g, 0.17 mol), piperidine (130 mg, 1.5 mmol) and p-toluene sulfonic acid (260 mg, 1.5 mmol) in toluene (400 ml) is refluxed overnight with a Dean-Stark trap. The solution is concentrated in vacuo and purified over silica gel with cyclohexane/ethyl acetate mixtures as eluent.

Synthesis routes and methods II

Procedure details

2.3 g (17.5 mmol) of 4-formylbenzonitrile, 1.98 ml (19.29 mmol) of 2,4-pentanedione, 1 ml (26 mmol) of acetic acid and 0.34 ml (3.5 mmol) of piperidine in 40 ml of anhydrous dichloromethane are stirred under reflux with a water trap for 24 h. After cooling, the reaction solution is washed successively with saturated sodium bicarbonate solution and saturated sodium chloride solution. The organic phase is dried over magnesium sulfate and concentrated. The residue is recrystallized from diethyl ether. 3.18 g (85% of theory) of the title compound are obtained as a pale brown solid.

Synthesis routes and methods III

Procedure details

4-Cyanobenzaldehyde (2.62 g) was condensed with 2,4-pentanedione (3.0 g) in 2-propanol (10 ml) in the presence of ammonium acetate. Mp 86°-88° C., yield 0.55 g (13 %).